Cas no 22026-37-5 (2,3-Butanedione-d6 (Major))

2,3-Butanedione-d6 (Major) Properties

Names and Identifiers

• 2,3-Butanedione-1,1,1,4,4,4-d6
• 2,3-Butanedione-d6 (Major)
• 1,1-Butanediol,diacetate
• 1,1-Diacetoxy-butan
• 1,1-diacetoxy-butane
• 2,3,4-TRIMETHOXY-BETA-NITROSTYRENE
• acetoxybutyl acetate
• biacetyl-d6
• butane-2,3-dione-d6
• butanediol diacetate
• butanedione-1,1,1,4,4,4-d6
• butylidene diacetate
• diacetoxybutane
• diacetyl-d6
• perdeuteriobiacetyl
• (?H?)butane-2,3-dione
• 22026-37-5
• 2,3-BUTANEDIONE-D6
• D98832
• 1,1,1,4,4,4-Hexadeuteriobutane-2,3-dione
• +Expand

• MDL： MFCD01074117
• InChIKey： QSJXEFYPDANLFS-WFGJKAKNSA-N
• Inchi： InChI=1S/C4H6O2/c1-3(5)4(2)6/h1-2H3/i1D3,2D3
• SMILES： O=C(C(C([2H])([2H])[2H])=O)C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 92.07440
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 92.074
• Heavy Atom Count: 6
• Complexity: 71.5
• Isotope Atom Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _1.3
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• LogP: 0.16440
• PSA: 34.14000